Cas no 5692-34-2 (benzamide, 2,5-dimethyl- (8ci,9ci))
Benzamide, 2,5-dimethyl- (8CI,9CI) is a substituted benzamide derivative characterized by the presence of methyl groups at the 2 and 5 positions on the benzene ring. This structural modification enhances its stability and influences its physicochemical properties, making it suitable for applications in organic synthesis and pharmaceutical intermediates. The compound exhibits favorable solubility in common organic solvents, facilitating its use in reactions requiring controlled reactivity. Its well-defined molecular structure ensures consistent performance in research and industrial settings. The dimethyl substitution pattern may also impart selectivity in chemical transformations, offering potential advantages in the development of specialized fine chemicals or bioactive molecules.
5692-34-2 structure
Product Name:benzamide, 2,5-dimethyl- (8ci,9ci)
benzamide, 2,5-dimethyl- (8ci,9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzamide, 2,5-dimethyl- (8ci,9ci)
- 2,5-dimethylbenzamide
- SCHEMBL1003845
- 2,5-dimethyl-benzamide
- BENZAMIDE, 2,5-DIMETHYL-
- DTXSID30358940
- MFCD06093542
- DB-284900
- AKOS008937487
- 5692-34-2
-
- MDL: MFCD06093542
- Inchi: 1S/C9H11NO/c1-6-3-4-7(2)8(5-6)9(10)11/h3-5H,1-2H3,(H2,10,11)
- InChI Key: GOEASVSGVVOTLQ-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C=CC=1C)N
Computed Properties
- Exact Mass: 149.084063974g/mol
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Color/Form: NA
- Density: 1.1±0.1 g/cm3
- Boiling Point: 231.4±29.0 °C at 760 mmHg
- Flash Point: 240.8±21.2 °C
benzamide, 2,5-dimethyl- (8ci,9ci) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
benzamide, 2,5-dimethyl- (8ci,9ci) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091229-1g |
2,5-Dimethylbenzamide |
5692-34-2 | 1g |
£90.00 | 2022-03-01 | ||
| Fluorochem | 091229-5g |
2,5-Dimethylbenzamide |
5692-34-2 | 5g |
£414.00 | 2022-03-01 | ||
| Fluorochem | 091229-250mg |
2,5-Dimethylbenzamide |
5692-34-2 | 250mg |
£45.00 | 2022-03-01 | ||
| Alichem | A015001725-250mg |
2,5-Dimethylbenzamide |
5692-34-2 | 97% | 250mg |
$494.40 | 2023-09-01 | |
| Alichem | A015001725-500mg |
2,5-Dimethylbenzamide |
5692-34-2 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A015001725-1g |
2,5-Dimethylbenzamide |
5692-34-2 | 97% | 1g |
$1579.40 | 2023-09-01 | |
| 1PlusChem | 1P00EO1G-250mg |
Benzamide, 2,5-dimethyl- (8CI,9CI) |
5692-34-2 | 98% | 250mg |
$79.00 | 2025-02-27 | |
| 1PlusChem | 1P00EO1G-1g |
Benzamide, 2,5-dimethyl- (8CI,9CI) |
5692-34-2 | 98% | 1g |
$132.00 | 2025-02-27 | |
| 1PlusChem | 1P00EO1G-5g |
Benzamide, 2,5-dimethyl- (8CI,9CI) |
5692-34-2 | 98% | 5g |
$533.00 | 2025-02-27 | |
| A2B Chem LLC | AG83540-250mg |
Benzamide, 2,5-dimethyl- (8CI,9CI) |
5692-34-2 | 98% | 250mg |
$48.00 | 2024-04-19 |
benzamide, 2,5-dimethyl- (8ci,9ci) Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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